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Compound of Interest

Compound Name: LRRK2-IN-16

Cat. No.: B2932488 Get Quote

For researchers engaged in the vital work of understanding Parkinson's disease and other

conditions, potent tools like LRRK2 inhibitors are indispensable. This guide provides essential

safety and handling information for LRRK2-IN-1 and similar compounds, ensuring that your

groundbreaking research is conducted with the highest safety standards. While a specific

safety data sheet for "LRRK2-IN-16" was not identified, the following procedures are based on

available information for potent LRRK2 inhibitors like LRRK2-IN-1 and LRRK2 inhibitor 1.

Personal Protective Equipment (PPE): Your First
Line of Defense
The proper use of Personal Protective Equipment is non-negotiable when handling LRRK2

inhibitors to prevent accidental exposure. The following table summarizes the recommended

PPE.
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Category Requirement Purpose

Ventilation

Work in a well-ventilated area,

preferably a chemical fume

hood.

To minimize the inhalation of

dust or aerosols.[1][2]

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from splashes

or dust.[1]

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).
To prevent skin contact.[1][3]

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.[1]

Respiratory Protection

Use an appropriate respirator if

adequate ventilation cannot be

guaranteed.

To prevent the inhalation of

airborne particles.[1][3]

Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is crucial for maintaining the integrity of the

compound and ensuring a safe laboratory environment.

Handling: Always avoid inhalation, and contact with eyes and skin.[1][2] Take measures to

prevent the formation of dust and aerosols.[1][2]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1][2] For long-term

stability, LRRK2-IN-1 powder is recommended to be stored at -20°C for up to 3 years.[1] If in

solvent, store at -80°C for up to 1 year.[1]

Incompatibilities: Avoid strong acids/alkalis and strong oxidizing/reducing agents to prevent

hazardous chemical reactions.[1]

Emergency Procedures: First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is critical.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, while

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and thoroughly rinse the affected skin area

with soap and water.[1] If irritation persists, seek medical attention.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult or has stopped,

provide artificial respiration.[1] Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Spill Response and Disposal Plan
A clear and concise plan for spill management and waste disposal is essential for laboratory

safety and environmental compliance.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a suitable absorbent material to contain the spill.

Clean: Carefully sweep or scoop up the spilled material, avoiding dust generation. Place it

in a sealed, labeled container for disposal.

Decontaminate: Clean the spill area with a suitable detergent and water.[1]

Disposal: Dispose of the LRRK2 inhibitor and any contaminated materials in strict

accordance with all applicable federal, state, and local environmental regulations.[1][2]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling and

disposal of LRRK2 inhibitors.
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Safe Handling and Disposal Workflow for LRRK2 Inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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